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Compound of Interest

Compound Name: GR24

Cat. No.: B8049602 Get Quote

Introduction
GR24 is a synthetic analog of strigolactones, a class of plant hormones that play a crucial role

in regulating various aspects of plant development, including shoot branching and root

architecture.[1][2] It is widely used in plant biology research to study strigolactone signaling

pathways, stimulate the germination of parasitic plant seeds like Striga and Orobanche, and

promote hyphal branching in arbuscular mycorrhizal fungi.[1][2] Proper preparation of GR24
stock solutions is critical for obtaining reproducible and reliable experimental results. These

notes provide detailed protocols for the preparation, storage, and handling of GR24 solutions

for research applications.

Quantitative Data Summary
For accurate preparation of solutions, key quantitative data for GR24 are summarized in the

table below.
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Property Value Source(s)

CAS Number 76974-79-3 [1][2][3][4]

Molecular Formula C₁₇H₁₄O₅ [1][2][3][4][5]

Molecular Weight 298.29 g/mol [1][3][4][5]

Appearance White to off-white solid/powder [3][5]

Purity ≥95% [1][2]

Solubility

Soluble in DMSO, DMF,

ethanol, methanol, and

acetone.

[1][2][5][6][7]

DMSO Solubility 100 mg/mL [3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration GR24
Stock Solution (e.g., 10 mM in DMSO)
This protocol describes the preparation of a concentrated stock solution, which is ideal for long-

term storage and subsequent dilution to various working concentrations. Dimethyl sulfoxide

(DMSO) is a commonly used solvent due to its high solubilizing capacity for GR24.[3]

Materials:

GR24 powder (rac-GR24 or specific isomers)

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettes and sterile filter tips

Vortex mixer
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Procedure:

Determine the required mass of GR24:

Use the formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x

Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 0.001 L * 298.29

g/mol = 2.983 mg

Weighing GR24:

Carefully weigh out the calculated amount of GR24 powder using an analytical balance.

As this is a small quantity, it is advisable to weigh a slightly larger amount (e.g., 10 mg)

and dissolve it in a proportionally larger volume of solvent for better accuracy.

Dissolution:

Transfer the weighed GR24 powder into a sterile microcentrifuge tube or amber vial.

Add the calculated volume of DMSO.

Vortex the solution thoroughly until the GR24 powder is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if precipitation occurs.[8]

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.[8]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots protected from light.[8] For long-term storage (up to 6 months), store at

-80°C.[3][8] For short-term storage (up to 1 month), -20°C is suitable.[8]
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Caption: Workflow for preparing and storing a GR24 stock solution.
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Protocol 2: Preparation of a Working Solution
Working solutions are diluted from the concentrated stock solution immediately before use. The

final concentration will depend on the specific experiment (e.g., seed germination assays often

use nanomolar to micromolar concentrations).[2]

Materials:

Concentrated GR24 stock solution (from Protocol 1)

Appropriate solvent or culture medium (e.g., sterile water, ethanol, or specific assay buffer)

Sterile tubes and pipettes

Procedure:

Thaw the Stock Solution:

Remove one aliquot of the concentrated GR24 stock solution from the freezer and thaw it

at room temperature.

Calculate the Dilution:

Use the formula: C₁V₁ = C₂V₂

C₁ = Concentration of the stock solution (e.g., 10 mM)

V₁ = Volume of the stock solution to use

C₂ = Desired final concentration of the working solution (e.g., 10 µM)

V₂ = Final volume of the working solution (e.g., 1 mL)

Example: To make 1 mL of a 10 µM working solution from a 10 mM stock: V₁ = (10 µM * 1

mL) / 10,000 µM = 0.001 mL = 1 µL

Prepare the Working Solution:
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Pipette the final volume (minus the stock volume, V₁) of the desired solvent or medium

into a new sterile tube.

Add the calculated volume (V₁) of the thawed GR24 stock solution to the tube.

Mix thoroughly by gentle vortexing or inversion.

Important Considerations for Stability:

The chemical stability of GR24 in aqueous solutions can be affected by pH, temperature,

and the presence of nucleophiles.[9]

It is recommended to use aqueous working solutions within 24 hours of preparation.[9]

Avoid using buffers such as Tris-HCl and HEPES, as they can increase the rate of GR24
decomposition.[9]

For applications in plants, a final acetone or ethanol concentration of 0.1% or less is

generally well-tolerated. For a 1 mM GR24 stock in acetone, this would be a 1:1000

dilution to achieve a 1 µM working solution.[6]

Signaling Pathway Overview
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Caption: Simplified strigolactone (GR24) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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